Cas no 157380-76-2 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-)
157380-76-2 structure
Product Name:D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
CAS No:157380-76-2
MF:C13H16O4
MW:236.263744354248
CID:233294
PubChem ID:2734726
Update Time:2025-04-19
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
- 2,6-anhydro-3-O-benzyl-5-deoxy-D-arabino-hex-5-enitol
- D-arabino-Hex-5-enitol, 2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-
- J-009411
- 157380-76-2
- 4-O-Benzyl-D-galactal, 97%
- SCHEMBL629185
- 4-O-Benzyl-D-galactal
-
- Inchi: 1S/C13H16O4/c14-8-12-13(11(15)6-7-16-12)17-9-10-4-2-1-3-5-10/h1-7,11-15H,8-9H2/t11-,12-,13-/m1/s1
- InChI Key: OIWQZGBSQDJVJN-JHJVBQTASA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H]1[C@@H](C=CO[C@@H]1CO)O
Computed Properties
- Exact Mass: 236.10485899g/mol
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 101-103 °C(lit.)
- Solubility: Not determined
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Security Information
- WGK Germany:3
- Safety Term:S24/25
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-226767-100 mg |
4-O-Benzyl-D-galactal, |
157380-76-2 | 100MG |
¥1,076.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-226767-100mg |
4-O-Benzyl-D-galactal, |
157380-76-2 | 100mg |
¥1076.00 | 2023-09-05 |
D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
157380-76-2 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-3-O-(phenylmethyl)-) Related Products
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